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Compound of Interest

Compound Name: TRV055 hydrochloride
Cat. No.: B10855222
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, mechanism of action,
and key experimental data related to TRV055 hydrochloride. TRV055 is a G protein-biased
agonist of the angiotensin Il type 1 receptor (AT1R), a critical target in cardiovascular and
fibrotic diseases.

Chemical Structure and Properties

TRVO055 hydrochloride is a peptide-based compound. Its structure is a modification of
angiotensin I, designed to selectively activate G protein signaling pathways over (3-arrestin
pathways.

Chemical Name: 2-8-Angiotensin Il, 2-glycine-5-L-isoleucine- (hydrochloride)[1]
Molecular Formula: C42H58CIN9QO9[1]
Molecular Weight: 868.42 g/mol [1]

Sequence (Shortening): GVYIHPF[2]
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2D Structure:

2D Chemical Structure of TRV055

Click to download full resolution via product page

2D Chemical Structure of TRV055

Property Value Reference
Molecular Formula C42H58CIN909 [1]
Molecular Weight 868.42 g/mol [1]

CAS Number (TRV055) 25849-90-5

Appearance White to off-white solid [1]

Purity (LCMS) 99.97% [1]

Solubility Soluble in water
Powder: -20°C for 1 year,
-80°C for 2 years. In solvent:
Storage

-20°C for 1 month, -80°C for 6

months.

Mechanism of Action: Gg-Biased Agonism at the

AT1 Receptor

TRV055 is characterized as a G protein-biased agonist of the angiotensin Il type 1 receptor

(AT1R).[3][4] This means that upon binding to the AT1R, it preferentially activates G protein-

mediated signaling cascades, specifically through the Gaq subunit, with significantly less

engagement of the 3-arrestin pathway compared to the endogenous ligand, angiotensin I1.[5]
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Studies have shown that TRV055 has a more than 10-fold greater allosteric coupling to Gq
than angiotensin II.

The binding of TRVO055 to the AT1R initiates a conformational change in the receptor that
favors the coupling and activation of the heterotrimeric G protein Gq. This leads to the
activation of phospholipase C 3 (PLCP), a key downstream effector of Gq signaling.

Signaling Pathway

The Gg-biased signaling of TRVO055 at the AT1 receptor culminates in the activation of the
ERK1/2 pathway, mediated by transforming growth factor-beta 1 (TGF-B1). This pathway is
particularly relevant in the context of cardiac fibroblasts and fibrosis.[6][7]

TRVO055 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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